Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Metoxyphenyl)-2,2,2-trifluoroacetimidate

Specification

• CAS No.: 918158-52-8
• Molecular Formula: C₂₂H₂₄F₃NO₁₁
• Molecular Weight: 535.42
• IUPAC Name: methyl (3S,6S)-3,4,5-triacetyloxy-6-[N-(4-methoxyphenyl)-C-(trifluoromethyl)carbonimidoyl]oxyoxane-2-carboxylate
• Standard InChI: InChI=1S/C22H24F3NO11/c1-10(27)33-15-16(34-11(2)28)18(35-12(3)29)20(36-17(15)19(30)32-5)37-21(22(23,24)25)26-13-6-8-14(31-4)9-7-13/h6-9,15-18,20H,1-5H3/t15-,16?,17?,18?,20-/m0/s1
• SMILES: CC(=O)OC1C(C(OC(C1OC(=O)C)OC(=NC2=CC=C(C=C2)OC)C(F)(F)F)C(=O)OC)OC(=O)C

Introduction

Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Metoxyphenyl)-2,2,2-trifluoroacetimidate is a complex organic compound classified as a carbohydrate derivative. It features a glucopyranosiduronyl ring modified by acetylation and trifluoroacetimidation, making it a glycoside derivative with significant relevance in biochemical research. This compound is primarily used for research purposes and is not intended for diagnostic or therapeutic applications.

Synthesis and Applications

The synthesis of Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Metoxyphenyl)-2,2,2-trifluoroacetimidate involves several steps, requiring careful control of reaction conditions to ensure high yields and purity. This compound is valuable in synthetic carbohydrate chemistry, particularly as a glycoside donor in enzymatic reactions or chemical syntheses.

Synthesis Steps Overview

• Starting Materials Preparation: The synthesis begins with the preparation of appropriate starting materials, typically involving the modification of glucopyranosiduronic acid derivatives.

• Acetylation: The glucopyranosiduronyl ring is acetylated to introduce three acetyl groups.

• Trifluoroacetimidation: The nitrogen atom is substituted with a trifluoroacetimidate group.

• Final Assembly: The methoxyphenyl group is attached to complete the compound.

Research Findings and Applications

Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Metoxyphenyl)-2,2,2-trifluoroacetimidate participates in various chemical reactions typical of glycosides, which are crucial for studying glycoside interactions and modifications in biochemical pathways. Its role as a glycoside donor makes it valuable in synthetic carbohydrate chemistry.

Applications in Biochemical Research

• Glycosylation Studies: This compound is used to study glycosylation processes and the role of glycosides in biological systems.

• Carbohydrate Synthesis: It serves as a building block for synthesizing complex carbohydrates, which are essential in understanding carbohydrate-protein interactions.

Availability and Handling

Methyl 2,3,4-Triacetyl-D-glucopyranosiduronyl 1-(N-4-Metoxyphenyl)-2,2,2-trifluoroacetimidate is available from various chemical suppliers for research purposes only. It is not intended for human use and should be handled according to standard laboratory safety protocols.